Cas no 38970-49-9 (tschimganine)

• Product Name: tschimganine
• CAS No: 38970-49-9
• Molecular Formula: C₁₇H₂₂O₄
• Molecular Weight: 290.354185581207
• CID: 924106
• PubChem ID: 2946267

tschimganine Properties

Names and Identifiers

• tschimganine
• AKOS021609476
• HMS1648E08
• tschimganin
• AKOS002141361
• Oprea1_116207
• bornyl vanillate
• (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) 4-hydroxy-3-methoxybenzoate
• SCHEMBL15603489
• 1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL 4-HYDROXY-3-METHOXYBENZOATE
• 38970-49-9
• 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl 4-hydroxy-3-methoxybenzoate
• SCHEMBL20077375
• DTXSID001346544

• InChIKey： KTOAGBIQQPGNIR-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H24O4/c1-17(2)12-7-8-18(17,3)15(10-12)22-16(20)11-5-6-13(19)14(9-11)21-4/h5-6,9,12,15,19H,7-8,10H2,1-4H3
• SMILES： COc1cc(ccc1O)C(=O)OC1CC2CCC1(C)C2(C)C

Computed Properties

• Exact Mass: 304.16745924g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.16745924g/mol
• Heavy Atom Count: 22
• Complexity: 446
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives